Carbamazepine N-Glucuronide
Carbamazepine N-Glucuronide
A metabolite of Carbamazepine
Brand Name:
Vulcanchem
CAS No.:
60342-79-2
VCID:
VC0195703
InChI:
InChI=1S/C21H20N2O7/c24-15-16(25)18(20(27)28)30-19(17(15)26)22-21(29)23-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)23/h1-10,15-19,24-26H,(H,22,29)(H,27,28)/t15-,16-,17+,18-,19?/m0/s1
SMILES:
C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2C(=O)NC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C21H20N2O7
Molecular Weight:
412.4 g/mol
Carbamazepine N-Glucuronide
CAS No.: 60342-79-2
Impurities
VCID: VC0195703
Molecular Formula: C21H20N2O7
Molecular Weight: 412.4 g/mol
Purity: > 95%
| CAS No. | 60342-79-2 |
|---|---|
| Product Name | Carbamazepine N-Glucuronide |
| Molecular Formula | C21H20N2O7 |
| Molecular Weight | 412.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R)-6-(benzo[b][1]benzazepine-11-carbonylamino)-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H20N2O7/c24-15-16(25)18(20(27)28)30-19(17(15)26)22-21(29)23-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)23/h1-10,15-19,24-26H,(H,22,29)(H,27,28)/t15-,16-,17+,18-,19?/m0/s1 |
| Standard InChIKey | VKZWFMGCAPKSML-BMMZCLLGSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2C(=O)NC4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O |
| SMILES | C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2C(=O)NC4C(C(C(C(O4)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2C(=O)NC4C(C(C(C(O4)C(=O)O)O)O)O |
| Description | A metabolite of Carbamazepine |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | β-D-Glucopyranuronic acid, 1-deoxy-1-[(5H-dibenz[b,f]azepin-5-ylcarbonyl)amino]- |
| PubChem Compound | 83870 |
| Last Modified | Nov 11 2021 |
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